Cas no 1784839-43-5 (2-Bromo-4-(1,1-difluoroethyl)thiazole)

• Product Name: 2-Bromo-4-(1,1-difluoroethyl)thiazole
• CAS No: 1784839-43-5
• MF: C₅H₄BrF₂NS
• MW: 228.057765960693
• CID: 6273399
• PubChem ID: 84792018
• Update Time: 2025-09-28

2-Bromo-4-(1,1-difluoroethyl)thiazole Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(1,1-difluoroethyl)-1,3-thiazole
• CS-0498728
• 1784839-43-5
• EN300-7093662
• 2-Bromo-4-(1,1-difluoroethyl)thiazole

• Inchi： 1S/C5H4BrF2NS/c1-5(7,8)3-2-10-4(6)9-3/h2H,1H3
• InChI Key： LVJCNMGOPZFWGT-UHFFFAOYSA-N
• SMILES： BrC1=NC(=CS1)C(C)(F)F

Computed Properties

• Exact Mass: 226.92159g/mol
• Monoisotopic Mass: 226.92159g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 41.1Ų

Additional information on 2-Bromo-4-(1,1-difluoroethyl)thiazole

Introduction to 2-Bromo-4-(1,1-difluoroethyl)thiazole (CAS No. 1784839-43-5)

2-Bromo-4-(1,1-difluoroethyl)thiazole (CAS No. 1784839-43-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This thiazole derivative is characterized by its unique structural features, including a bromine atom and a difluoroethyl group, which contribute to its potential applications in drug discovery and development.

The chemical structure of 2-Bromo-4-(1,1-difluoroethyl)thiazole is represented by the molecular formula C₆H₅BrF₂NOS. The presence of the bromine atom and the difluoroethyl group imparts specific physical and chemical properties that make this compound an attractive candidate for various synthetic transformations and biological studies.

In recent years, the interest in 2-Bromo-4-(1,1-difluoroethyl)thiazole has been driven by its potential as a building block in the synthesis of novel pharmaceutical agents. Thiazoles are known for their broad spectrum of biological activities, including antimicrobial, antiviral, and anticancer properties. The introduction of halogen atoms, such as bromine, and fluorinated groups can significantly enhance the pharmacological profile of these compounds.

2-Bromo-4-(1,1-difluoroethyl)thiazole has been utilized in the development of small molecule inhibitors targeting various enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound as a precursor in the synthesis of potent inhibitors of kinases involved in cancer progression. The bromine atom facilitates selective functionalization, while the difluoroethyl group enhances metabolic stability and bioavailability.

The synthetic versatility of 2-Bromo-4-(1,1-difluoroethyl)thiazole has also been explored in the context of combinatorial chemistry. Researchers have employed this compound as a key intermediate in high-throughput screening campaigns to identify lead compounds with desired biological activities. The ability to introduce diverse functional groups through the bromine atom allows for the generation of a wide range of structurally diverse molecules.

In addition to its applications in drug discovery, 2-Bromo-4-(1,1-difluoroethyl)thiazole has shown promise in other areas of chemical research. For example, it has been used as a ligand in transition metal-catalyzed reactions, particularly in palladium-catalyzed cross-coupling reactions. These reactions are crucial for constructing complex organic molecules with high efficiency and selectivity.

The physical properties of 2-Bromo-4-(1,1-difluoroethyl)thiazole, such as its melting point and solubility characteristics, have been well-characterized. These properties are essential for optimizing synthetic protocols and ensuring the purity and stability of the final products. The compound is typically obtained as a white crystalline solid with a melting point ranging from 75 to 78°C.

Safety considerations are an important aspect when handling 2-Bromo-4-(1,1-difluoroethyl)thiazole. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure laboratory safety. This includes using appropriate personal protective equipment (PPE) and working under well-ventilated conditions.

In conclusion, 2-Bromo-4-(1,1-difluoroethyl)thiazole (CAS No. 1784839-43-5) is a valuable compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for the development of novel therapeutic agents and other advanced materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.